2-Bromo-6-(1-ethoxyethoxy)naphthalene

• IUPAC Name: 2-bromo-6-(1-ethoxyethoxy)naphthalene
• InChI: InChI=1S/C14H15BrO2/c1-3-16-10(2)17-14-7-5-11-8-13(15)6-4-12(11)9-14/h4-10H,3H2,1-2H3
• InChI Key: XPCZRVLEXALHNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)OC1=CC2=C(C=C1)C=C(C=C2)Br
• Molecular Formula: C14H15BrO2
• Molecular Weight: 295.17 g/mol
• CAS No.: 142524-71-8

Description

2-Bromo-6-(1-ethoxyethoxy)naphthalene is a useful research compound. Its molecular formula is C14H15BrO2 and its molecular weight is 295.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Environmental Implications and Pyrolysis Studies

Research into brominated hydrocarbons, closely related to 2-Bromo-6-(1-ethoxyethoxy)naphthalene, indicates significant environmental implications, especially in the formation of brominated dioxins during the disposal and accidental fires of materials containing these compounds. For instance, studies on the pyrolysis of bromophenols suggest potential pathways for the formation of hazardous combustion byproducts, including brominated dioxins and naphthalenes, under specific conditions (Evans & Dellinger, 2003).

Organic Synthesis and Material Science

In the field of organic synthesis, bromo-substituted naphthalene derivatives serve as crucial intermediates. For example, their use in the selective synthesis of naphthalene diimides, which are essential in materials and supramolecular chemistry, highlights their importance in creating complex molecules (Ping, 2012). Moreover, the synthesis of 2-Bromo-6-methoxynaphthalene, an important intermediate in the preparation of non-steroidal anti-inflammatory agents, underscores the role of such compounds in pharmaceutical research (Xu & He, 2010).

Advanced Materials and Technologies

Further applications can be seen in the synthesis of core-fluorinated naphthalene diimides for use in organic field-effect transistors (OFETs), indicating the potential of bromo-substituted naphthalenes in electronics and optoelectronics (Yuan et al., 2016). Additionally, the development of novel adsorbents modified by the phenolic hydroxyl group of 2-naphthol showcases the use of such compounds in environmental cleanup and selective adsorption processes (Yuan et al., 2008).

Photophysical Studies and Imaging

The fluorescence properties of o-phenylazonaphthol derivatives, synthesized from bromonaphthols, reveal their potential in fluorescence imaging and sensing applications, demonstrating the versatility of bromo-substituted naphthalenes in photophysical studies (Yoon et al., 2019).

Safety and Hazards

“2-Bromo-6-(1-ethoxyethoxy)naphthalene” is classified under the GHS07 hazard class. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding contact with skin, eyes, or clothing, and avoiding ingestion and inhalation.